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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434

For researchers, scientists, and professionals in drug development, a precise understanding of
molecular weight is fundamental. This is particularly true when working with isotopically labeled
compounds such as 1-Undecanol-d23. This guide provides a detailed examination of the
molecular weight of 1-Undecanol-d23, offering a direct comparison with its non-deuterated
counterpart and the foundational isotopes, alongside a methodological framework for its
determination.

Core Molecular Weight Data

The key to understanding the molecular weight of 1-Undecanol-d23 lies in the substitution of
hydrogen atoms with their heavier isotope, deuterium. This substitution significantly alters the
overall mass of the molecule. The following table summarizes the essential molecular weight

information.
Compound/isotope Chemical Formula Molecular Weight ( g/mol )
1-Undecanol-d23 C11HD230 195.45[1][2]
1-Undecanol C11H240 172.31[3][4][516][71[81[9][10]
Deuterium (2H or D) D 2.014 (atomic weight)[7]
Hydrogen (*H) H ~1.008 (atomic weight)
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Experimental Determination of Molecular Weight: A
Mass Spectrometry Protocol

The molecular weight of 1-Undecanol-d23 is typically determined using mass spectrometry.
This technique provides a highly accurate measurement of the mass-to-charge ratio of ionized
molecules.

Methodology

o Sample Preparation: A dilute solution of 1-Undecanol-d23 is prepared in a suitable volatile
solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer. Electron lonization (El) or a
soft ionization technique like Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI) can be employed. El is a classic method that involves
bombarding the sample with high-energy electrons, leading to fragmentation and the
formation of a molecular ion (M+).

e Mass Analysis: The resulting ions are accelerated into a mass analyzer. The analyzer, which
can be a quadrupole, time-of-flight (TOF), or magnetic sector, separates the ions based on
their mass-to-charge ratio (m/z).

o Detection: A detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum is analyzed. The peak corresponding to the
intact molecular ion (or a protonated/adducted molecule in soft ionization) is identified to
determine the molecular weight. For 1-Undecanol-d23, a prominent peak at or near m/z
195.45 would be expected.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the determination of the molecular
weight of 1-Undecanol-d23 using mass spectrometry.
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Caption: Workflow for Molecular Weight Determination of 1-Undecanol-d23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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